Cas no 2580222-94-0 (2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride)

• Product Name: 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride
• CAS No: 2580222-94-0
• MF: C₁₀H₁₃ClF₃N₃
• MW: 267.67853140831
• MDL: MFCD33020822
• CID: 5455936
• PubChem ID: 155859066
• Update Time: 2025-08-02

2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4878985074
• 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride
• 2580222-94-0
• EN300-27708197
• 2-Piperidin-2-yl-5-(trifluoromethyl)pyrimidine;hydrochloride
• Pyrimidine, 2-(2-piperidinyl)-5-(trifluoromethyl)-, hydrochloride (1:1)

• MDL： MFCD33020822
• Inchi： 1S/C10H12F3N3.ClH/c11-10(12,13)7-5-15-9(16-6-7)8-3-1-2-4-14-8;/h5-6,8,14H,1-4H2;1H
• InChI Key： QPVFQXOCVBOFQF-UHFFFAOYSA-N
• SMILES： C1(C2CCCCN2)=NC=C(C(F)(F)F)C=N1.[H]Cl

Computed Properties

• Exact Mass: 267.0750096g/mol
• Monoisotopic Mass: 267.0750096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride

Comprehensive Overview of 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride (CAS No. 2580222-94-0)

2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride (CAS No. 2580222-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, which is known for its diverse biological activities. The presence of a piperidine ring and a trifluoromethyl group enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for novel therapeutic agents, given its unique structural features.

The chemical structure of 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride includes a pyrimidine core substituted with a piperidin-2-yl group at the 2-position and a trifluoromethyl group at the 5-position. The hydrochloride salt form improves its solubility and stability, making it more suitable for laboratory and industrial applications. This compound is often utilized in the synthesis of small molecules targeting various biological pathways, including kinase inhibition and receptor modulation.

One of the key reasons for the growing interest in 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride is its potential in addressing unmet medical needs. For instance, researchers are exploring its utility in developing treatments for neurological disorders, inflammatory diseases, and certain types of cancer. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable asset in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride is also being investigated for its use in agrochemicals. The pyrimidine scaffold is a common motif in herbicides and fungicides, and the introduction of a trifluoromethyl group can improve the efficacy of these products. This dual applicability in both human health and agriculture underscores the versatility of this compound.

The synthesis of 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride typically involves multi-step organic reactions, including condensation, cyclization, and salt formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize the yield and purity of the final product. These innovations are crucial for meeting the increasing demand for high-quality pyrimidine derivatives in research and development.

From a market perspective, the demand for 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride is expected to rise, driven by the expanding pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to the needs of academic and industrial researchers. Furthermore, the compound's CAS No. 2580222-94-0 serves as a unique identifier, facilitating its procurement and regulatory compliance.

For researchers and professionals seeking detailed information about 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound's physicochemical properties, safety data, and handling instructions should be thoroughly reviewed before use. Proper storage conditions, typically in a cool, dry place away from light, are recommended to maintain its stability over time.

In conclusion, 2-(piperidin-2-yl)-5-(trifluoromethyl)pyrimidine hydrochloride (CAS No. 2580222-94-0) represents a promising compound with broad applications in drug discovery and agrochemical development. Its unique structural features, combined with the growing interest in trifluoromethylated compounds, position it as a valuable tool for researchers. As scientific advancements continue, this compound is likely to play a pivotal role in the development of next-generation therapeutics and crop protection agents.